Cas no 137182-37-7 (Toddalosin)

• Product Name: Toddalosin
• CAS No: 137182-37-7
• MF: C₃₂H₃₄O₉
• MW: 562.606970310211
• CID: 185784
• PubChem ID: 15071281
• Update Time: 2025-05-23

Toddalosin Chemical and Physical Properties

Names and Identifiers

• Toddalosin
• 8-{(1S,6R)-6-[(R)-(5,7-Dimethoxy-2-oxo-2H-chromen-8-yl)(hydroxy)m ethyl]-3,5,5-trimethyl-2-cyclohexen-1-yl}-5,7-dimethoxy-2H-chrome n-2-one
• [ "" ]
• 137182-37-7
• 8-[(1S,6R)-6-[(R)-(5,7-dimethoxy-2-oxochromen-8-yl)-hydroxymethyl]-3,5,5-trimethylcyclohex-2-en-1-yl]-5,7-dimethoxychromen-2-one
• AKOS032961573

• Inchi： 1S/C32H34O9/c1-16-12-19(26-22(38-6)13-20(36-4)17-8-10-24(33)40-30(17)26)28(32(2,3)15-16)29(35)27-23(39-7)14-21(37-5)18-9-11-25(34)41-31(18)27/h8-14,19,28-29,35H,15H2,1-7H3/t19-,28+,29+/m1/s1
• InChI Key： VCSIERORKAMAIV-FWEOMDSASA-N
• SMILES： O[C@@H](C1C(=CC(=C2C=CC(=O)OC=12)OC)OC)[C@@H]1[C@@H](C2C(=CC(=C3C=CC(=O)OC=23)OC)OC)C=C(C)CC1(C)C

Computed Properties

• Exact Mass: 562.22000
• Monoisotopic Mass: 562.22028266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 752.5±60.0 °C at 760 mmHg
• Flash Point: 243.0±26.4 °C
• PSA: 117.57000
• LogP: 5.74340
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Toddalosin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Toddalosin

Toddalosin (CAS No. 137182-37-7): An Emerging Compound in Medicinal Chemistry

Toddalosin (CAS No. 137182-37-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential therapeutic applications. This compound, derived from natural sources, has shown promising results in various preclinical studies, making it a subject of extensive research and development.

Chemical Structure and Properties: Toddalosin is a small molecule with a molecular weight of approximately 350 g/mol. Its chemical structure is characterized by a complex ring system and several functional groups that contribute to its biological activity. The compound is highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but its solubility in water is limited. This property has implications for its formulation and delivery methods in pharmaceutical applications.

Biological Activity: One of the most notable features of Toddalosin is its potent anti-inflammatory and anti-cancer properties. Preclinical studies have demonstrated that Toddalosin can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its anti-cancer effects, Toddalosin has also shown significant anti-inflammatory activity. It can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These findings suggest that Toddalosin could be a valuable therapeutic agent for treating a wide range of inflammatory conditions.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetic properties of Toddalosin is crucial for its development as a therapeutic agent. Studies have shown that Toddalosin has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life of approximately 4 hours in rodents. However, further studies are needed to evaluate its pharmacokinetics in humans.

Toxicological assessments have indicated that Toddalosin is generally well-tolerated at therapeutic doses. Animal studies have not reported any significant adverse effects at doses up to 100 mg/kg. However, long-term safety studies are still ongoing to ensure that the compound is safe for chronic use.

Clinical Trials and Future Prospects: While Toddalosin is still in the preclinical stage, several pharmaceutical companies are actively investigating its potential for clinical applications. Early-stage clinical trials are expected to begin in the near future to evaluate its safety and efficacy in human subjects. These trials will focus on assessing the compound's ability to treat specific cancers and inflammatory diseases.

The development of Toddalosin as a therapeutic agent is part of a broader trend in medicinal chemistry towards discovering natural compounds with novel mechanisms of action. The unique properties of Toddalosin, combined with its promising preclinical results, make it an exciting candidate for further research and development.

Conclusion: In summary, Toddalosin (CAS No. 137182-37-7) is an emerging compound with significant potential in the treatment of cancer and inflammatory diseases. Its unique chemical structure, potent biological activity, and favorable pharmacokinetic properties make it an attractive candidate for further clinical investigation. As research continues, it is hoped that Toddalosin will contribute to the development of new therapies that improve patient outcomes and quality of life.